Cas no 1956334-70-5 (Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]-)

• Product Name: Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]-
• CAS No: 1956334-70-5
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• MDL: MFCD28133594
• CID: 5153307
• PubChem ID: 71303400
• Update Time: 2025-05-23

Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]-
• 1956334-70-5
• 4-oxo-1-(3-(trifluoromethyl)phenyl)cyclohexanecarbonitrile
• DTXSID701183197

• MDL： MFCD28133594
• Inchi： 1S/C14H12F3NO/c15-14(16,17)11-3-1-2-10(8-11)13(9-18)6-4-12(19)5-7-13/h1-3,8H,4-7H2
• InChI Key： HOGMWAHKHPERCK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1(C#N)CCC(CC1)=O)(F)F

Computed Properties

• Exact Mass: 267.08709849g/mol
• Monoisotopic Mass: 267.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]-

Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]- (CAS No. 1956334-70-5): An Overview

Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]- (CAS No. 1956334-70-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of a trifluoromethyl group and a cyano group imparts distinct chemical and biological properties, making it a valuable candidate for various research endeavors.

The chemical structure of Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]- is defined by a cyclohexane ring with a cyano group at the 1-position and a 4-oxo substituent. Additionally, the 3-(trifluoromethyl)phenyl group at the 1-position adds complexity and functionality to the molecule. These structural elements contribute to its stability and reactivity, which are crucial for its potential use in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The trifluoromethyl group in Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]- is particularly noteworthy for its impact on metabolic stability and lipophilicity. These properties are essential for optimizing drug candidates for oral bioavailability and reducing clearance rates.

In the context of drug discovery, Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]- has been explored as a lead compound for the development of inhibitors targeting specific enzymes or receptors. For instance, research has shown that compounds with similar structural motifs can exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The cyano group in this compound can act as a bioisostere for carboxylic acids, enhancing binding affinity and selectivity.

Moreover, the pharmacological profile of Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]- has been investigated in preclinical studies to evaluate its safety and efficacy. In vitro assays have demonstrated that this compound exhibits low cytotoxicity towards normal cells while showing selective activity against cancer cell lines. These findings suggest that it may have therapeutic potential in oncology applications.

The synthetic accessibility of Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]- is another factor that contributes to its appeal in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound on a laboratory scale, facilitating its use in high-throughput screening and hit-to-lead optimization processes. The ability to synthesize this compound with high purity and yield is crucial for advancing it through preclinical development stages.

In addition to its potential as a therapeutic agent, Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]- has also been studied for its utility as a tool compound in academic research. Its unique chemical properties make it an excellent candidate for probing biological pathways and understanding the mechanisms of action of related compounds. For example, it can be used to investigate the role of specific functional groups in protein-ligand interactions or to study enzyme inhibition kinetics.

The environmental impact of synthetic compounds is an important consideration in their development and use. Studies on the biodegradability and ecotoxicity of Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]- have shown that it exhibits low environmental persistence and minimal toxicity towards aquatic organisms. This favorable environmental profile supports its use in various applications without significant ecological concerns.

In conclusion, Cyclohexanecarbonitrile, 4-oxo-1-[3-(trifluoromethyl)phenyl]- (CAS No. 1956334-70-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with favorable pharmacological properties and synthetic accessibility, make it an attractive candidate for further investigation and development as a therapeutic agent or tool compound. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, contributing to advancements in the field.